Cas no 1260761-18-9 (1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1260761-18-9
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD11036970
• CID: 4565515
• PubChem ID: 55265672
• Update Time: 2025-05-20

1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)cyclopropanecarboxylic Acid
• Cyclopropanecarboxylic acid, 1-(2,5-difluorophenyl)-
• 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid
• SY226083
• MFCD11036970
• SCHEMBL4979190
• CS-0443419
• 1260761-18-9
• EN300-1830388
• Cyclopropanecarboxylicacid,1-(2,5-difluorophenyl)-
• AC3480
• AKOS006309676

• MDL： MFCD11036970
• Inchi： 1S/C10H8F2O2/c11-6-1-2-8(12)7(5-6)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： MNTNBKAEDAWDBJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2F)(C(O)=O)CC1

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid

1-(2,5-Difluorophenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1260761-18-9, commonly referred to as 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of cyclopropane carboxylic acid, featuring a substituted phenyl group with two fluorine atoms at the 2 and 5 positions. The presence of the cyclopropane ring introduces interesting electronic and steric effects, making this compound a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid. Researchers have employed various strategies, including transition-metal-catalyzed cycloadditions and ring-opening reactions, to construct the cyclopropane core with high precision. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule to explore its biological activities.

The structural uniqueness of 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid lies in its ability to act as a versatile scaffold for drug design. The fluorine atoms at the 2 and 5 positions of the phenyl ring contribute to both lipophilicity and electronic modulation, which are critical for optimizing drug-like properties such as solubility and bioavailability. Additionally, the cyclopropane ring introduces strain that can be exploited to induce specific interactions with biological targets, making this compound a promising candidate for exploring novel therapeutic agents.

Recent studies have focused on evaluating the pharmacokinetic profiles of 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid and its derivatives. Preclinical data suggest that this compound exhibits favorable absorption characteristics and demonstrates potential for targeting specific receptors or enzymes involved in various disease pathways. Its ability to penetrate cellular membranes efficiently underscores its potential utility in treating conditions where membrane permeability is a critical factor.

Moreover, computational modeling techniques have been employed to predict the binding affinities of 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid to various protein targets. These studies have revealed that the compound's unique geometry allows it to fit into binding pockets with high specificity, suggesting its role as a lead compound in structure-based drug design.

In conclusion, 1-(2,5-difluorophenyl)cyclopropane-1-carboxylic acid represents a compelling molecule with multifaceted applications in chemical research and drug discovery. Its distinct structural features and promising pharmacological profiles make it an attractive candidate for further exploration in both academic and industrial settings.